Cas no 101975-75-1 (Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dibromide (9CI))

• Product Name: Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dibromide (9CI)
• CAS No: 101975-75-1
• MF: C₂₀H₂₂Br₂N₂
• MW: 450.21008348465
• CID: 196728
• PubChem ID: 3064075
• Update Time: 2025-04-19

Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dibromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dibromide (9CI)
• 4-methyl-1-[[4-[(4-methylpyridin-1-ium-1-yl)methyl]phenyl]methyl]pyridin-1-ium,dibromide
• 4-Picolinium, 1,1'-(p-phenylenedimethylene)bis-, dibromide
• DTXSID20906914
• 1,1'-[1,4-Phenylenebis(methylene)]bis(4-methylpyridin-1-ium) dibromide
• Pyridinium, 1,1'-(1,4-phenylenebis(methylene))bis(4-methyl-, dibromide
• AKOS016523044
• 101975-75-1
• 1,1'-(p-Phenylenedimethylene)bis(4-picolinium bromide)

• Inchi： 1S/C20H22N2.2BrH/c1-17-7-11-21(12-8-17)15-19-3-5-20(6-4-19)16-22-13-9-18(2)10-14-22;;/h3-14H,15-16H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key： UPEQOHGAOOOQEF-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+]1(C=CC(C)=CC=1)CC1C=CC(=CC=1)C[N+]1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 425.8428
• Monoisotopic Mass: 448.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 7.76
• LogP: -3.01700